Cas no 869341-50-4 (3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate)

• Product Name: 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate
• CAS No: 869341-50-4
• MF: C₂₄H₂₀O₇S
• MW: 452.476406097412
• CID: 6431427
• PubChem ID: 16450262
• Update Time: 2025-10-12

3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate
• [3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-6-yl] benzenesulfonate
• AB01331560-02
• AKOS002255006
• 869341-50-4
• NCGC00338935-01
• F1865-0096

• Inchi： 1S/C24H20O7S/c1-15-19-14-17(31-32(26,27)18-7-5-4-6-8-18)10-12-20(19)30-24(25)23(15)16-9-11-21(28-2)22(13-16)29-3/h4-14H,1-3H3
• InChI Key： YWKBGWZYYXPSRD-UHFFFAOYSA-N
• SMILES： C1(S(OC2C=CC3OC(=O)C(C4=CC=C(OC)C(OC)=C4)=C(C)C=3C=2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 452.09297415g/mol
• Monoisotopic Mass: 452.09297415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate

3-(3,4-Dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl Benzenesulfonate: A Comprehensive Overview

The compound 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate (CAS No: 869341-50-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of the benzenesulfonate group and the 3,4-dimethoxyphenyl substituent adds unique electronic and steric properties to the molecule, making it a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of chromene derivatives in drug discovery and material science. The chromen core of this compound is known for its ability to act as a scaffold for various bioactive molecules. The benzenesulfonate group, on the other hand, is often used as a leaving group in organic synthesis, facilitating the formation of new chemical bonds. This dual functionality makes 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate a versatile building block in modern organic chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored the use of chromene derivatives in the development of optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The dimethoxyphenyl substituent contributes to the molecule's stability and electronic conductivity, which are critical properties for these applications.

In addition to its material science applications, 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate has shown potential in medicinal chemistry. The compound's ability to act as a scaffold for bioactive molecules has led to its investigation as a lead compound for anti-inflammatory and anti-cancer drugs. Recent studies have demonstrated that chromene derivatives can modulate key cellular pathways involved in inflammation and tumor growth.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the benzenesulfonate group is typically achieved through nucleophilic aromatic substitution or coupling reactions. The presence of the dimethoxyphenyl group requires careful protection and deprotection strategies to ensure high yields and purity.

From an environmental perspective, the development of efficient and sustainable synthesis routes for 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate is a critical area of research. Green chemistry principles are increasingly being applied to minimize waste and reduce the environmental footprint of chemical manufacturing processes.

In conclusion, 3-(3,4-dimethoxyphenyl)-4-methyl-2 oxo 2H chromen 6 yl benzenesulfonate (CAS No: 869341 50 4) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, materials science, and medicinal chemistry.